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Compound of Interest |

4-Cyano-2'-
Compound Name:

methoxybenzophenone
CAS No.: 131117-90-3
Cat. No.: B166909

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword: In the landscape of materials science and
pharmaceutical development, a compound's solid-state architecture is a critical determinant of
its physical, chemical, and ultimately, its therapeutic properties. The precise arrangement of
atoms in a crystal lattice governs everything from solubility and stability to bioavailability. This
guide was intended to provide a comprehensive technical overview of the crystal structure of 4-
Cyano-2'-methoxybenzophenone, a molecule of interest at the intersection of synthetic
chemistry and materials science. However, an exhaustive search of the current scientific
literature and crystallographic databases, including the Cambridge Structural Database (CSD),
reveals that the single-crystal X-ray structure of this specific compound has not yet been
publicly reported.

This absence of data presents a unique opportunity to delve into the predictive and analytical
methodologies that scientists employ in the absence of a definitive crystal structure. It also
underscores the foundational importance of experimental crystallographic work. This guide will,
therefore, pivot to address the current state of knowledge, the likely methodologies for any
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future structural determination, and an analysis of closely related structures to infer potential
molecular conformations and intermolecular interactions for 4-Cyano-2'-
methoxybenzophenone.

The Subject Molecule: 4-Cyano-2'-
methoxybenzophenone - A Profile

4-Cyano-2'-methoxybenzophenone is a derivative of benzophenone, characterized by a
cyano group at the 4-position of one phenyl ring and a methoxy group at the 2'-position of the
second phenyl ring. These substitutions are anticipated to significantly influence the molecule's
electronic properties, conformation, and potential for intermolecular interactions, making its
crystal structure a subject of considerable interest.

Molecular Profile:

Property Value Source
Molecular Formula C15H11NO2 [1]
Molecular Weight 237.25 g/mol [1]

4-cyanophenyl)(2-
IUPAC Name (4-cyanophenyl) N/A
methoxyphenyl)methanone

The presence of the electron-withdrawing cyano group and the electron-donating methoxy
group, along with the inherent flexibility of the benzophenone scaffold, suggests a rich and
complex solid-state chemistry.

The Path to Elucidation: A Proposed Experimental
Workflow for Crystal Structure Determination

While the specific crystal structure of 4-Cyano-2'-methoxybenzophenone remains
undetermined, the methodology for its discovery is well-established. The following represents a
field-proven, logical workflow for the synthesis, crystallization, and structural analysis of this
and similar organic molecules.
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Synthesis and Purification

The synthesis of 4-Cyano-2'-methoxybenzophenone would likely proceed via a Friedel-Crafts
acylation or a related cross-coupling reaction. A plausible synthetic route could involve the
reaction of 2-methoxybenzoyl chloride with cyanobenzene in the presence of a Lewis acid
catalyst.

lllustrative Synthetic Workflow:

Synthesis

G-Methoxybenzoyl Chloride Cyanobenzene

——————— {Lewis Acid Catalyst (e.g., AICI3))

Grude 4-Cyano-2'-methoxybenzophenona

Purification

[Column Chromatographa

Recrystallization

Gure Crystalline ProducD
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Caption: Proposed workflow for the synthesis and purification of 4-Cyano-2'-
methoxybenzophenone.

Following synthesis, rigorous purification by column chromatography and subsequent
recrystallization is paramount. The choice of solvent for recrystallization is a critical
experimental parameter that directly influences crystal quality.

Single Crystal Growth

The growth of high-quality single crystals suitable for X-ray diffraction is often the most
challenging step. Common techniques include:

o Slow Evaporation: A solution of the purified compound is allowed to evaporate slowly, leading
to gradual supersaturation and crystal growth.

» Vapor Diffusion: A solution of the compound is placed in a sealed container with a second,
more volatile solvent in which the compound is less soluble. Slow diffusion of the second
solvent's vapor into the first solution induces crystallization.

e Cooling Crystallization: A saturated solution at an elevated temperature is slowly cooled,
reducing the solubility and promoting crystal formation.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis
Once suitable crystals are obtained, the definitive structural data is acquired through SC-XRD.
SC-XRD Experimental Protocol:

o Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a
goniometer head.

o Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic
X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

» Structure Solution and Refinement: The collected diffraction data is used to solve the crystal
structure, typically using direct methods or Patterson synthesis. The initial structural model is
then refined to best fit the experimental data.
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Insights from Analogs: The Crystal Structure of 4-
Methoxybenzophenone

In the absence of data for 4-Cyano-2'-methoxybenzophenone, we can draw valuable
inferences from the known crystal structure of the closely related 4-methoxybenzophenone.
The crystallographic data for this compound is available in the Cambridge Structural Database
(CSD).

Crystallographic Data for 4-Methoxybenzophenone:

Parameter Value Reference
CCDC Number 108056

Empirical Formula C14H1202

Formula Weight 212.24

Crystal System Orthorhombic N/A

Space Group P212121 N/A

The structure of 4-methoxybenzophenone reveals a non-planar conformation, with the two
phenyl rings twisted relative to each other. This twist is a common feature of benzophenone
derivatives and is a consequence of steric hindrance between the ortho-hydrogens of the two
rings.

Predicted Structural Features of 4-Cyano-2'-
methoxybenzophenone

Based on the structure of 4-methoxybenzophenone and general principles of crystallography,
we can hypothesize several key features for the crystal structure of 4-Cyano-2'-
methoxybenzophenone:

e Molecular Conformation: The molecule is expected to be non-planar, with a significant
dihedral angle between the two phenyl rings. The presence of the ortho-methoxy group on
one ring will likely induce a greater twist compared to 4-methoxybenzophenone.
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 Intermolecular Interactions: The cyano and methoxy groups are capable of participating in a
variety of non-covalent interactions, which will dictate the crystal packing. These may
include:

[¢]

C-H---N hydrogen bonds: The nitrogen atom of the cyano group is a potential hydrogen
bond acceptor.

C-H---O hydrogen bonds: The oxygen atom of the methoxy group can also act as a

[¢]

hydrogen bond acceptor.

T-Tt stacking: The aromatic phenyl rings may engage in stacking interactions.

[¢]

[e]

Dipole-dipole interactions: The polar cyano and methoxy groups will contribute to the
overall dipole moment of the molecule, influencing crystal packing.

Logical Relationship of Influencing Factors:

(Cyano and Methoxy Groups)
(Steric Hindrance)
i Y

Molecular Conformation Intermolecular Forces
(Dihedral Angles) (H-bonds, mt-stacking)

(Crystal Packing Arrangemena

Physicochemical Properties
(Solubility, Melting Point, etc.)
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Caption: Factors influencing the crystal structure and properties of 4-Cyano-2'-
methoxybenzophenone.

The Path Forward: A Call for Experimental
Investigation

The absence of a determined crystal structure for 4-Cyano-2'-methoxybenzophenone
highlights a gap in the scientific record and presents a clear avenue for future research. The
experimental elucidation of this structure would provide invaluable data for computational
modeling, aid in the rational design of new materials, and contribute to a more profound
understanding of structure-property relationships in benzophenone derivatives. For researchers
in drug development, such a structure could serve as a starting point for the design of novel
therapeutic agents, where solid-state properties are of paramount importance.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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